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Compound of Interest

Compound Name: 1-methylcyclobutan-1-ol

Cat. No.: B3049299

An In-depth Technical Guide to the Physical Properties of 1-methylcyclobutan-1-ol

Introduction

1-methylcyclobutan-1-ol is a saturated cyclic alcohol with the molecular formula CsH100.[1][2]
Its structure features a four-membered cyclobutane ring, with a methyl group and a hydroxyl
group attached to the same carbon atom.[1] This unique arrangement makes it a tertiary
alcohol and a subject of interest in various chemical research and industrial applications.[2][3]
[4] It serves as a building block in the synthesis of more complex organic molecules, including
pharmaceuticals and agrochemicals, and is also utilized as a solvent in organic reactions.[1]
The compound is typically a colorless liquid with a distinct odor.[2]

Physical and Chemical Properties

The physical and chemical characteristics of 1-methylcyclobutan-1-ol are summarized below.
These properties are influenced by its molecular structure, particularly the presence of the
hydroxyl group which allows for hydrogen bonding.[2]
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Property Value Reference
Molecular Formula CsH100 [11[5]16]
Molecular Weight 86.13 g/mol [11[7]

CAS Number 20117-47-9 [1][5][6]
Appearance Colorless liquid [2][8]
Boiling Point 111.3-120°C [5][6][8]
Density 0.902 - 0.997 g/cm3 [5161[8]
Flash Point 33.7°C [5]
Refractive Index 1.482 [5]

Vapor Pressure

11.9 mmHg at 25°C

[5]

Solubility

Limited solubility in water;

soluble in organic solvents.[2]

[2]

pKa

15.38 + 0.20 (Predicted)

[8]

Experimental Protocols
Synthesis of 1-methylcyclobutan-1-ol

A common method for the synthesis of 1-methylcyclobutan-1-ol is the Grignard reaction,

starting from cyclobutanone and methylmagnesium bromide.[9]

Procedure:[9]

e A solution of cyclobutanone (5 g, 71.3 mmol) in diethyl ether (400 mL) is cooled to 0°C in an

ice bath.

 To this solution, 3M methylmagnesium bromide in diethyl ether (47.6 mL, 143 mmol) is

added dropwise.

e The resulting mixture is stirred for 3 hours at 0°C.
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e The reaction mixture is then poured over cooled 1N HCI.
e The product is extracted twice with diethyl ether.

e The combined ether extracts are dried over sodium sulfate (Na2SOa), filtered, and
concentrated to yield 1-methylcyclobutan-1-ol as a colorless oil.

Determination of Physical Properties

The following are general experimental protocols that can be used to determine the physical
properties of 1-methylcyclobutan-1-ol.

a) Boiling Point Determination: The boiling point can be determined using a simple distillation
apparatus. The liquid is heated, and the temperature at which the vapor pressure equals the
atmospheric pressure is recorded as the boiling point.

b) Density Measurement: A pycnometer or a hydrometer can be used to determine the density
of the liquid. The mass of a known volume of the substance is measured, and the density is
calculated by dividing the mass by the volume.

c) Refractive Index Measurement: An Abbe refractometer is typically used to measure the
refractive index. A few drops of the sample are placed on the prism, and the refractive index is
read directly from the instrument.

d) Solubility Test:[3][10]

Place 2.0 mL of water in a small test tube.

Add 1-methylcyclobutan-1-ol dropwise, shaking the mixture after each drop.

Observe the number of drops required for the alcohol to no longer dissolve, indicating its
solubility limit.

Repeat the procedure with an organic solvent like ethanol or acetone to observe its solubility.

e) Classification as a Tertiary Alcohol (Lucas Test):[3][4][11] As a tertiary alcohol, 1-
methylcyclobutan-1-ol is expected to react rapidly with the Lucas reagent (concentrated HCI
and ZnCl2).
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Place 1 mL of the Lucas reagent in a test tube.

Add 4-5 drops of 1-methylcyclobutan-1-ol.

Shake the tube and observe the reaction.

A tertiary alcohol will react almost immediately, forming an insoluble alkyl chloride, which
results in a cloudy mixture or a distinct second layer.[4][11]

f) Oxidation Test (Chromic Acid Test):[4][11][12] Tertiary alcohols are resistant to oxidation
under mild conditions.

Place 1 mL of acetone and 5 drops of 1-methylcyclobutan-1-ol in a test tube.
e Add 1-2 drops of the chromic acid solution (Jones reagent).
e Observe any color change.

e A primary or secondary alcohol would be oxidized, causing the orange color of the Cré+ to
change to a blue-green color of Cr3*.[11] For a tertiary alcohol like 1-methylcyclobutan-1-
ol, no reaction and no color change are expected.[4]

Molecular Structure and Property Relationships

The physical properties of 1-methylcyclobutan-1-ol are directly related to its molecular
structure. The following diagram illustrates these relationships.
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Molecular Structure of 1-methylcyclobutan-1-ol
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Caption: Relationship between the molecular structure of 1-

physical properties.

Need Custom Synthesis?

methylcyclobutan-1-ol and its

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact
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